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Compound of Interest

Compound Name: 2-Chloro-4-methylpyridine

Cat. No.: B103993 Get Quote

This guide provides essential safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with 2-Chloro-4-methylpyridine.

Adherence to these procedures is critical for ensuring a safe laboratory environment and

maintaining chemical integrity.

Hazard Identification and Chemical Properties
2-Chloro-4-methylpyridine is a hazardous substance that requires careful handling. It is

classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2]

[3][4]

Table 1: GHS Hazard Classification

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation[1][3][4]

Eye Irritation H319: Causes serious eye irritation[1][3][4]

| Specific Target Organ Toxicity (Single Exposure) | H335: May cause respiratory irritation[1][3]

[4] |

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C₆H₆ClN[4][5]

Molecular Weight 127.57 g/mol [2][4]

Appearance Colorless to light yellow liquid[5][6]

Boiling Point 194-195 °C[2][6]

Density 1.142 g/mL at 25 °C[2][6]

Flash Point 89.6 °C[5]

| Vapor Pressure | 0.593 mmHg at 25 °C[5] |

Personal Protective Equipment (PPE)
The consistent use of appropriate personal protective equipment is the most critical line of

defense when handling 2-Chloro-4-methylpyridine.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment Standard

Eye/Face Protection

Tightly fitting safety
goggles with side-shields.
[1][7]

Must conform to EN 166
(EU) or be NIOSH (US)
approved.[1][7]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Fire/flame-resistant and

impervious lab coat or clothing.

[1][8]

Gloves must be inspected

before use and changed

frequently, especially after

direct contact.[9]

| Respiratory Protection | Use in a well-ventilated area or under a chemical fume hood.[8] If

exposure limits are exceeded or irritation is experienced, use a full-face respirator with an

appropriate filter (e.g., Type ABEK (EN14387)).[1][2] | A NIOSH/MSHA-approved respirator

should be used when necessary.[9] |
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Operational Plan: Step-by-Step Handling Protocol
Proper handling procedures are essential to minimize exposure and maintain the quality of the

chemical.

1. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[10]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][8]

Remove all potential sources of ignition from the handling area.[1]

2. Donning PPE:

Before handling, put on all required PPE as specified in Table 3. Inspect gloves for any signs

of damage or degradation before use.

3. Chemical Handling:

Avoid the formation of aerosols or dust.[1]

Use non-sparking tools for all transfers and manipulations.[1]

Keep the container tightly closed when not in use.[1]

Avoid contact with skin, eyes, and clothing.[1]

4. Storage:

Store the chemical in a cool, dry, and well-ventilated area.[6]

The ideal storage temperature is between 2-8°C or below room temperature.[8]

Keep the container tightly sealed and store in a locked location.[1]

Protect from direct sunlight and moisture.[8][11]
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5. After Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Carefully remove and properly dispose of or decontaminate PPE.
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Workflow for Handling 2-Chloro-4-methylpyridine
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Caption: Workflow for Handling 2-Chloro-4-methylpyridine.
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Emergency Procedures
In the event of an emergency, follow these procedures immediately.

Accidental Release or Spill:

Evacuate all personnel from the immediate spill area.[1]

Ensure the area is well-ventilated.[1]

Remove all sources of ignition.[1]

Wearing appropriate PPE, contain the spill to prevent it from entering drains.[1]

Collect the spilled material using non-sparking tools and place it into a suitable, closed

container for disposal.[1][11]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[12] Remove contact lenses if present and easy to do so.[1]

Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing.[12] Wash the affected skin area

with plenty of soap and water.[1] If skin irritation occurs, seek medical attention.[1]

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[1] If the person feels unwell, seek medical help.[1]

Ingestion: Rinse the mouth with water.[1] Do not induce vomiting.[1] Call a poison control

center or doctor immediately for treatment advice.[1]
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Emergency Response for 2-Chloro-4-methylpyridine Exposure
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Caption: Emergency Response for Exposure Incidents.

Disposal Plan
All waste materials must be treated as hazardous waste and disposed of according to

institutional and local regulations.

Chemical Waste: Unused or waste 2-Chloro-4-methylpyridine should be collected in a

designated, properly labeled, and sealed container.

Contaminated Materials: All disposable PPE (gloves, etc.), spill cleanup materials, and

empty containers must be collected in a sealed bag or container, labeled as hazardous
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waste, and disposed of accordingly.[9]

Contact your institution's environmental health and safety department for specific disposal

procedures. Do not dispose of this chemical down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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